Cas no 946216-33-7 ((5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate structure

946216-33-7 structure

Product Name:(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

CAS No:946216-33-7

MF:C₂₁H₁₇FN₄O₃

MW:392.383087873459

CID:5444082

PubChem ID:42585705

Update Time:2023-11-22

(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- F3222-3629
- (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
- AKOS004950349
- 946216-33-7
- (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyltriazole-4-carboxylate
- (5-methyl-2-phenyloxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
- (5-Methyl-2-phenyl-4-oxazolyl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
- Inchi： 1S/C21H17FN4O3/c1-13-19(24-25-26(13)17-10-8-16(22)9-11-17)21(27)28-12-18-14(2)29-20(23-18)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
- InChI Key： GRWRZOPHXNYGHE-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(F)C=C2)C(C)=C(C(OCC2=C(C)OC(C3=CC=CC=C3)=N2)=O)N=N1

Computed Properties

Exact Mass: 392.12846858g/mol
Monoisotopic Mass: 392.12846858g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 554
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 83Å²

Experimental Properties

Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 575.2±60.0 °C(Predicted)
pka: -0.58±0.26(Predicted)

(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-3629-2μmol	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-3629-5μmol	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3222-3629-10μmol	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3222-3629-20μmol	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3222-3629-1mg	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-3629-2mg	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-3629-3mg	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-3629-4mg	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-3629-5mg	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3222-3629-10mg	(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	946216-33-7	90%+	10mg	$79.0	2023-04-27